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Compound of Interest

Compound Name: Formothion

Cat. No.: B1673548 Get Quote

Essential Safety and Handling Guide for
Formothion
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Formothion, an

organophosphate insecticide. Adherence to these procedures is essential for ensuring personal

safety and minimizing environmental contamination.

I. Personal Protective Equipment (PPE)
When handling Formothion, a comprehensive PPE strategy is mandatory to prevent exposure

through inhalation, dermal contact, and ingestion.[1] The following equipment should be

utilized:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1673548?utm_src=pdf-interest
https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.hpc-standards.com/productgroups/formothion__100/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications and Usage
Notes

Hand Protection Chemical-resistant gloves

For normal laboratory use,

nitrile rubber gloves with a

thickness of 11-13 mil are

recommended. For direct

contact or splash hazards,

butyl rubber gloves with a

thickness of 12-15 mil should

be used, ensuring a

breakthrough time of over 4

hours.[2] Always inspect

gloves for tears or punctures

before use.

Body Protection
Chemical-resistant protective

clothing

Wear a lab coat or chemical-

resistant coveralls. For tasks

with a high risk of splashing, a

chemical-resistant apron

should be worn over the

primary protective clothing.

Eye and Face Protection

Safety glasses with side

shields, chemical splash

goggles, or a face shield

Use chemical splash goggles

or a full-face shield when

handling liquid Formothion or

in situations with a splash

hazard. Safety glasses with

side shields provide minimum

protection.

Respiratory Protection NIOSH-approved respirator In well-ventilated areas,

respiratory protection may not

be required for small-scale

use. However, if working with

larger quantities, in poorly

ventilated areas, or when there

is a risk of aerosol generation,

a NIOSH-approved respirator

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.agilent.com/cs/library/msds/PST-3090K1000_NAEnglish.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


with an organic vapor cartridge

is necessary. In emergency

situations such as a large spill,

a self-contained breathing

apparatus (SCBA) may be

required.[3]

II. Health Hazard Information
Formothion is a cholinesterase inhibitor, and exposure can lead to a range of symptoms. It is

classified as moderately toxic.[4]

Hazard Data Value Species/Conditions

Acute Oral LD50 365-500 mg/kg Rat[4]

Acute Dermal LD50 >1000 mg/kg Rat

Occupational Exposure Limits

(OELs)
Not Established

No formal occupational

exposure limits have been

established for Formothion by

major regulatory bodies. This

underscores the importance of

adhering to stringent safety

protocols to minimize any

potential exposure.

Signs and Symptoms of Exposure:

Mild: Headache, dizziness, weakness, nausea.

Moderate: Vomiting, abdominal cramps, blurred vision, muscle twitching.

Severe: Pinpoint pupils, respiratory distress, convulsions, coma.

III. Operational Plan for Handling Formothion
A systematic approach to handling Formothion is crucial for minimizing risks.
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A. Preparation and Handling:

Designated Area: Conduct all work with Formothion in a designated area, such as a

chemical fume hood, to control vapor and aerosol exposure.

Pre-use Inspection: Before handling, inspect the container for any signs of damage or leaks.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above

before opening the container.

Avoid Ingestion and Contamination: Do not eat, drink, or smoke in areas where Formothion
is handled. Wash hands thoroughly with soap and water after handling and before leaving

the work area.

Spill Kit: Ensure a spill kit specifically for organophosphates is readily accessible.

B. First Aid Procedures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

IV. Formothion Spill Emergency Workflow
In the event of a Formothion spill, follow this workflow to ensure a safe and effective response.

Caption: Workflow for a safe and effective response to a Formothion spill.

V. Disposal Plan
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Proper disposal of Formothion and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

A. Unused Formothion:

Unused Formothion should be disposed of as hazardous waste.

Do not pour Formothion down the drain or dispose of it in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department for specific

procedures on hazardous chemical waste pickup.

B. Contaminated Materials:

All materials that have come into contact with Formothion, including contaminated PPE

(gloves, lab coats), absorbent materials from spills, and empty containers, must be treated

as hazardous waste.

Place these materials in a clearly labeled, sealed, and chemical-resistant container.

The label should include "Hazardous Waste," "Formothion," and any other information

required by your institution.

C. Empty Containers:

Empty Formothion containers should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.

After rinsing, the container should be punctured or otherwise rendered unusable to prevent

reuse and disposed of according to institutional guidelines for hazardous waste. Never reuse

empty pesticide containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.benchchem.com/product/b1673548?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. hpc-standards.com [hpc-standards.com]

2. agilent.com [agilent.com]

3. Formothion | C6H12NO4PS2 | CID 17345 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. EXTOXNET PIP - FORMOTHION [extoxnet.orst.edu]

To cite this document: BenchChem. [Personal protective equipment for handling
Formothion]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673548#personal-protective-equipment-for-
handling-formothion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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